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Compound of Interest

Compound Name: 4-Butoxy-3-fluoroaniline

CAS No.: 946698-95-9

Cat. No.: B3171835

Get Quote

Executive Summary & Chemical Profile
4-Butoxy-3-fluoroaniline (CAS: 946698-95-9) is a halogenated aromatic amine commonly

used as an intermediate in the synthesis of kinase inhibitors (e.g., Gefitinib analogs).[1]

Effective disposal of this compound requires a dual-threat management strategy:

The Aniline Core: Presents acute toxicity risks (methemoglobinemia) and environmental

persistence.[1]

The Fluorine Substituent: Classifies the material as Halogenated Organic Waste.[1] Improper

incineration of fluorinated compounds can release hydrofluoric acid (HF), damaging standard

incinerator scrubbers and violating EPA emission standards.[1]
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Property Specification Operational Implication

CAS Number 946698-95-9
Use for waste manifesting and

inventory tracking.[1]

Molecular Formula C₁₀H₁₄FNO

Contains Nitrogen (NOx

potential) and Fluorine (HF

potential).[1]

Physical State
Solid (typically off-white

powder) or Low-Melting Solid

Dust control is critical during

transfer to waste containers.[1]

Hazard Class Toxic, Irritant, Aquatic Hazard

DO NOT dispose of down the

drain.[1] DO NOT mix with

general trash.[1]

RCRA Status
Non-listed (typically), but

characteristic Toxic

Must be managed as

Hazardous Waste (D001/D003

characteristics may apply

depending on solvent

mixtures).[1]

Hazard Mechanics: The "Why" Behind the Protocol
To ensure safety, you must understand the chemical causality driving these procedures.

A. The Incompatibility Rule (Acids & Oxidizers)
Anilines are weak bases.[1] Mixing 4-Butoxy-3-fluoroaniline with strong acids (e.g.,

Hydrochloric, Sulfuric) in a waste container results in an exothermic acid-base reaction, forming

anilinium salts.[1]

Risk: Heat generation can pressurize sealed waste drums, leading to rupture.[1]

Protocol: Never commingle with acidic waste streams (e.g., HPLC mobile phases containing

TFA/Formic Acid) without neutralization.[1]

B. The Halogen Factor (Incineration)
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Standard non-halogenated waste is often used as fuel blending for cement kilns.[1] However,

the C-F bond in this molecule is extremely stable.[1]

Risk: Low-temperature combustion releases toxic HF gas and fluorinated dioxins.[1]

Protocol: This waste MUST be tagged as "Halogenated." It requires high-temperature

incineration (>1100°C) with specific caustic scrubbing systems to neutralize HF byproducts.

[1]

Waste Segregation Protocol (Self-Validating System)
The following decision logic ensures that 4-Butoxy-3-fluoroaniline is never placed in a

reactive or non-compliant waste stream.
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CRITICAL SEGREGATION RULE

Waste Generation:
4-Butoxy-3-fluoroaniline

Is the waste Solid or Liquid?

Liquid Waste
(Mother Liquor/Solvent)

Solid Waste
(Pure compound, wipes, PPE)

Does solvent contain
Halogens (DCM, Chloroform)?

YES NO (MeOH, EtOAc, etc.)

STREAM A:
Halogenated Liquid Waste

(High BTU Incineration)

  *Force Classification to
Halogenated due to Solute*

STREAM B:
Halogenated Solid Waste

(Double Bagged)

DO NOT MIX WITH:
1. Oxidizing Acids (HNO3)

2. Strong Oxidizers (Peroxides)

Click to download full resolution via product page

Figure 1: Decision logic for segregating 4-Butoxy-3-fluoroaniline. Note that even if dissolved

in non-halogenated solvents (like Methanol), the presence of the fluoro-aniline solute mandates

disposal in the Halogenated stream.
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Step-by-Step Disposal Workflow
Scenario A: Solid Waste (Pure Substance, Contaminated
PPE)
Objective: Prevent dust inhalation and environmental leaching.[1]

Primary Containment: Place the solid waste (weighing boats, contaminated gloves, pure

powder) into a clear, 6-mil polyethylene bag.[1]

Solvent Dampening (Optional but Recommended): If the powder is fine and dusty, lightly mist

with water or mineral oil to suppress dust before sealing.[1]

Secondary Containment: Seal the primary bag and place it inside a rigid, wide-mouth HDPE

drum or pail (UN-rated 1H2).

Labeling: Affix a hazardous waste label.

Constituents: "Solid Waste Contaminated with 4-Butoxy-3-fluoroaniline."[1]

Hazards: Toxic, Irritant.[2][1][3][4]

Scenario B: Liquid Waste (Reaction Mixtures, Mother
Liquors)
Objective: Prevent container corrosion and pressurization.[1]

pH Check: Before adding to the waste carboy, check the pH of the solution.[1]

If Acidic (< pH 4): Neutralize slowly with Sodium Bicarbonate or dilute NaOH to pH 6-8.[1]

This prevents the formation of anilinium salts and heat generation in the drum.[1]

Container Selection: Use HDPE (High-Density Polyethylene) or Glass carboys.[1]

Avoid: Metal cans (unless lined), as free amines can corrode certain metals over time, and

trace HF generation (if decomposition occurs) will attack metal.[1]

Transfer: Use a funnel with a lid/latch to minimize vapor escape.[1]
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Tagging: Mark the container clearly as "HALOGENATED SOLVENT WASTE."[1]

Note: Even if the solvent is 99% Ethanol, the 1% Fluoroaniline content dictates the

"Halogenated" classification for proper incineration.[1]

Spill Management & Emergency Response
Core Principle: Containment takes precedence over cleaning.[1] Do not attempt to clean a spill

without proper respiratory protection (P100/N95 minimum, Half-mask respirator

recommended).[1]

1. Assess Volume & Risk
(Evacuate if >100g or aerosolized)

2. Don PPE
(Nitrile Gloves x2, Goggles, Respirator)

3. Containment
Surround with absorbent boom

4. Absorption
Cover with Vermiculite or Sand

5. Cleanup
Scoop into wide-mouth jar

6. Decontamination
Wash area with mild detergent

Click to download full resolution via product page

Figure 2: Emergency response workflow for 4-Butoxy-3-fluoroaniline spills.

Spill Cleanup Kit Requirements:

Absorbent: Vermiculite, sand, or commercial "Chem-Sorb" pads.[1]

Neutralizer: Not strictly required as it is not a strong acid/base, but a mild soapy water

solution is best for final surface cleaning.[1]

Avoid: Do not use bleach (Sodium Hypochlorite) immediately, as oxidation of anilines can

produce complex, potentially more toxic azo compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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